Cas no 484019-28-5 (2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 484019-28-5
• MF: C₁₅H₁₆ClN₃O₃S
• MW: 353.823841094971
• CID: 6340546
• PubChem ID: 1157890
• Update Time: 2025-06-22

2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• EU-0091904
• SMR000611689
• F0594-0601
• CHEMBL1584475
• AKOS000661792
• MLS001215509
• 2-[5-(4-Chloro-phenoxymethyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-1-pyrrolidin-1-yl-ethanone
• 2-((5-((4-chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• 2-({5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 484019-28-5
• CCG-128870
• HMS2924O10
• 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-pyrrolidin-1-ylethanone

• Inchi： 1S/C15H16ClN3O3S/c16-11-3-5-12(6-4-11)21-9-13-17-18-15(22-13)23-10-14(20)19-7-1-2-8-19/h3-6H,1-2,7-10H2
• InChI Key： XNNZCPATZQLXQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NN=C(O1)SCC(N1CCCC1)=O

Computed Properties

• Exact Mass: 353.0600902g/mol
• Monoisotopic Mass: 353.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.8Ų

Additional information on 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No 484019-28-5 and Product Name: 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one

Compound with the CAS number 484019-28-5 and the product name 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity and functional diversity of this compound make it a promising candidate for further investigation in various therapeutic areas.

The molecular framework of this compound incorporates several key structural motifs that contribute to its unique chemical and biological properties. The presence of a pyrrolidinyl group at the C1 position of the ethanone moiety introduces a nitrogen-rich heterocycle, which is known to enhance binding affinity and selectivity in biological targets. Additionally, the 5-(4-chlorophenoxy)methyl substituent at the 1,3,4-oxadiazole ring adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound.

The sulfanyl group attached to the oxadiazole ring is another critical feature that may contribute to the compound's pharmacological activity. Sulfanyl groups are frequently found in bioactive molecules and have been shown to play a role in modulating enzyme activity and receptor binding. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental assays. The virtual screening of databases has identified several hits, including our target compound, that show promise in inhibiting key enzymes involved in inflammatory pathways. Specifically, studies suggest that compounds with a similar structural motif may interfere with the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it may exert its effects by binding to specific pockets on target proteins, thereby modulating their activity. The pyrrolidinyl group appears to be particularly important for interactions with hydrophobic regions of the protein target, while the sulfanyl group may engage in hydrogen bonding or other polar interactions. These interactions could lead to potent inhibition of disease-relevant enzymes or receptors.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Multi-step organic reactions are typically required to construct the desired molecular framework. Key synthetic strategies include nucleophilic substitution reactions at the chlorophenoxymethyl moiety, followed by condensation reactions to form the oxadiazole ring. Careful optimization of reaction conditions is necessary to achieve high yields and purity.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed for structural elucidation. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are used to ensure high purity levels suitable for biological testing.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of its potential as a drug candidate. Computational models can predict these properties based on molecular structure, allowing researchers to make informed decisions about further development.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. These studies aim to identify potential toxicities and determine optimal dosing regimens before human trials can begin. The results from these studies will provide valuable insights into the therapeutic potential of this molecule and guide future research efforts.

The development of new therapeutic agents is often hampered by challenges such as drug resistance and off-target effects. However, compounds like our target molecule offer new opportunities by targeting multiple pathways simultaneously or by exploiting unique structural features that enhance selectivity over existing drugs. The integration of computational biology with traditional wet chemistry has accelerated the pace at which novel compounds can be discovered and optimized.

In conclusion, compound with CAS No 484019-28-5 represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and functional diversity make it an attractive molecule for drug discovery efforts aimed at treating various diseases. Continued investigation into its biological activity, synthetic feasibility, and pharmacokinetic properties will be crucial in determining its potential as a therapeutic agent.